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Compound of Interest

Compound Name: Bucolome

Cat. No.: B1662748 Get Quote

Essential Guidance for Researchers and Drug Development Professionals on the Safe and

Compliant Disposal of Bucolome.

The proper disposal of chemical reagents is a critical component of laboratory safety and

environmental responsibility. This document provides a detailed, step-by-step procedure for the

disposal of Bucolome, a non-steroidal anti-inflammatory agent, ensuring the safety of

laboratory personnel and compliance with regulatory standards. While Bucolome is not

classified as a hazardous substance, it is imperative to follow established protocols for

pharmaceutical waste to minimize environmental impact.

Bucolome Disposal Profile
The following table summarizes key data relevant to the safe handling and disposal of

Bucolome.
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Property Value Citation

Chemical Name
5-n-butyl-1-cyclohexyl-2,4,6-

trioxoperhydropyrimidine

CAS Number 841-73-6

Hazard Classification
Not a hazardous substance or

mixture

Recommended Disposal

Method

Incineration via a licensed

waste disposal service
[1][2][3]

Step-by-Step Disposal Protocol
Adherence to the following protocol is essential for the proper disposal of Bucolome waste.

This procedure applies to pure Bucolome, as well as materials significantly contaminated with

Bucolome.

1. Waste Identification and Segregation:

Identify all waste streams containing Bucolome. This includes unused or expired product,

contaminated personal protective equipment (PPE), and any labware (e.g., weigh boats,

pipette tips) that has come into direct contact with the compound.

Segregate Bucolome waste from other waste streams at the point of generation.[2] It is

crucial to keep it separate from hazardous chemical waste, biological waste, and general

laboratory trash.

2. Waste Collection and Labeling:

Collect solid Bucolome waste in a designated, leak-proof container. This container should

be clearly labeled as "Non-Hazardous Pharmaceutical Waste for Incineration."[1][2]

Ensure the label includes the chemical name ("Bucolome") and the date of accumulation.

For solutions containing Bucolome, consult your institution's specific guidelines for aqueous

waste. Do not dispose of Bucolome-containing solutions down the drain unless explicitly
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permitted by your institution's Environmental Health and Safety (EHS) office.

3. Storage:

Store the designated Bucolome waste container in a secure, designated area within the

laboratory, away from incompatible materials.

The storage area should be clearly marked and inaccessible to unauthorized personnel.

4. Disposal Request and Pickup:

Once the waste container is full or ready for disposal, contact your institution's EHS or

hazardous waste management department to arrange for pickup.

Follow your institution's specific procedures for requesting a waste pickup, which may

involve completing an online form or attaching a waste manifest.

Ensure all required documentation is completed accurately and affixed to the container.

5. Final Disposal:

The collected Bucolome waste will be transported by a licensed waste management

contractor for disposal.

The preferred and most environmentally responsible method for the disposal of non-

hazardous pharmaceutical waste is incineration at a permitted facility.[1][3][4]

Experimental Protocols
This document does not cite specific experiments. The provided disposal protocol is a general

guideline based on the chemical properties of Bucolome and standard laboratory waste

management practices. Researchers should always consult their institution's specific waste

disposal protocols and EHS guidelines.

Bucolome Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Bucolome in a laboratory setting.
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Caption: Workflow for the proper disposal of Bucolome waste in a laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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